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Compound of Interest

Compound Name: Specnuezhenide

Cat. No.: B600714

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of Spechuezhenide, a naturally derived iridoid

glycoside used in various research applications.

Specnuezhenide, while valuable in research, is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects[1]. Therefore, adherence to strict disposal protocols
IS necessary to mitigate risks to personnel and the environment. This guide outlines the
necessary procedures for the safe disposal of Specnuezhenide in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Spechuezhenide is provided below.
This information is critical for understanding its behavior and potential interactions.
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Property Value Source
Molecular Formula C31H42017 [1112]
Molecular Weight 686.62 g/mol [1][3]
CAS Number 39011-92-2 [1]
Appearance Powder [1]
Storage Temperature (Powder) -20°C [1]
Storage Temperature (in

-80°C [1]
solvent)

N Slightly soluble or insoluble in

Solubility [4]

water

Hazard Identification and Safety Precautions

Specnuezhenide is categorized with the following hazards:

o Acute oral toxicity (Category 4): Harmful if swallowed[1].

o Acute aquatic toxicity (Category 1): Very toxic to aquatic life[1].

» Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE): When handling Specnuezhenide, it is mandatory to use
appropriate personal protective equipment to prevent exposure.

PPE Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves

Body Protection Impervious clothing

Respiratory Protection Suitable respirator
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Step-by-Step Disposal Procedure

The following procedure is a general guideline based on the available safety data. Always

consult your institution's specific waste disposal protocols and local regulations.
. Waste Collection:

Collect all Specnuezhenide waste, including unused product, contaminated consumables
(e.q., pipette tips, vials), and contaminated PPE, in a designated, clearly labeled, and sealed
waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

. Spillage Management:
In case of a spill, immediately evacuate the area and ensure adequate ventilation[1].
Wear full personal protective equipment before attempting to clean the spill[1].

For liquid spills, absorb the material with an inert, non-combustible absorbent material such
as diatomite or universal binders[1].

For solid spills, carefully sweep or scoop the material to avoid dust formation.
Collect all contaminated materials in a sealed container for disposal.
Decontaminate the spill area and cleaning equipment with alcohol[1].

. Final Disposal:

Dispose of the Specnuezhenide waste container through an approved hazardous waste
disposal plant[1].

Never dispose of Spechuezhenide down the drain or in the regular trash, as it is very toxic
to aquatic life[1].
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o Follow all prevailing country, federal, state, and local regulations for chemical waste
disposal[1].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Specnuezhenide.
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Specnuezhenide Disposal Workflow
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Caption: Logical workflow for the safe disposal of Spechuezhenide waste.
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By following these procedures, laboratory personnel can ensure the safe and environmentally
responsible disposal of Specnuezhenide, thereby minimizing risks and maintaining a safe
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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